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Compound of Interest

Compound Name: Diisopropyl phthalate-d4

Cat. No.: B12404749 Get Quote

Technical Data Sheet: Diisopropyl Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This document provides key technical specifications for Diisopropyl Phthalate-d4, a

deuterated analog of Diisopropyl Phthalate. This stable isotope-labeled compound is primarily

utilized as an internal standard in mass spectrometry-based analyses, such as in studies of

plasticizers and their metabolites.

Chemical Identity and Properties
Diisopropyl Phthalate-d4 is synthetically derived from Diisopropyl Phthalate, with four

hydrogen atoms on the benzene ring replaced by deuterium. This isotopic substitution results in

a higher molecular weight, allowing for its differentiation from the unlabeled form in analytical

assays.

Quantitative Data Summary

The fundamental chemical identifiers and properties of Diisopropyl Phthalate-d4 are

summarized in the table below for easy reference and comparison.
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Parameter Value Source

CAS Number 2708282-44-2 [1][2]

Molecular Formula C₁₄H₁₄D₄O₄ [2][3][4]

Molecular Weight 254.31 g/mol [1][3][4]

Synonyms

1,2-Benzenedicarboxylic Acid

1,2-Bis(1-methylethyl) Ester-

d4, Diisopropyl Phthalic Acid-

d4

[2][4]

It is important to note that slight variations in the reported molecular weight may exist between

different suppliers, typically around 254.31 to 254.32 g/mol [1][2].

Logical Relationship: Isotopic Labeling
The relationship between the parent compound and its deuterated analog is straightforward

and is based on isotopic substitution.

Diisopropyl Phthalate
(C14H18O4)

MW: ~250.29 g/mol

Diisopropyl Phthalate-d4
(C14H14D4O4)

MW: ~254.31 g/mol

Isotopic Substitution
(4H -> 4D)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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